Cas no 1177277-27-8 (2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid)
2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanol, β-amino-4-phenoxy-
- NCGC00320444-01
- 1177277-27-8
- AKOS005638829
- EN300-1870215
- 2-amino-2-(4-phenoxyphenyl)ethanol
- 2-Amino-2-(4-phenoxyphenyl)ethan-1-ol
- BBL021658
- 1177277-28-9
- STK894374
- AB01315715-02
- 2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid
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- Inchi: 1S/C14H15NO2/c15-14(10-16)11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9,14,16H,10,15H2
- InChI Key: LMSNUMFFSQXLQO-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(CO)N
Computed Properties
- Exact Mass: 229.110278721g/mol
- Monoisotopic Mass: 229.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.5Ų
2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A193690-250mg |
2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid |
1177277-27-8 | 250mg |
$ 205.00 | 2022-06-08 | ||
| TRC | A193690-500mg |
2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid |
1177277-27-8 | 500mg |
$ 335.00 | 2022-06-08 | ||
| Enamine | EN300-1870215-0.05g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1870215-0.1g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1870215-0.25g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1870215-0.5g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1870215-1.0g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1870215-2.5g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1870215-5.0g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 5g |
$2650.0 | 2023-06-01 | ||
| Enamine | EN300-1870215-10.0g |
2-amino-2-(4-phenoxyphenyl)ethan-1-ol |
1177277-27-8 | 10g |
$3929.0 | 2023-06-01 |
2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-Amino-2-(4-phenoxyphenyl)ethanol oxalic acid
Compound CAS No. 1177277-27-8: 2-Amino-2-(4-phenoxyphenyl)ethanol Oxalic Acid
The compound CAS No. 1177277-27-8, also known as 2-Amino-2-(4-phenoxyphenyl)ethanol Oxalic Acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising biological activity. Recent studies have highlighted its role in pharmaceutical development, particularly in the design of novel therapeutic agents targeting specific cellular pathways.
2-Amino-2-(4-phenoxyphenyl)ethanol Oxalic Acid is characterized by its amino alcohol framework, which contributes to its versatile reactivity and bioavailability. The presence of the phenoxyphenyl group introduces aromaticity and enhances the molecule's stability, making it suitable for a wide range of chemical transformations. Researchers have explored its ability to act as a precursor in the synthesis of complex organic molecules, including those with potential antioxidant properties and neuroprotective effects.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1177277-27-8 through a combination of cross-coupling reactions and enzymatic catalysis. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes. The compound's ability to form stable salts, such as its oxalic acid derivative, further expands its utility in drug delivery systems and material science.
In terms of biological activity, 2-Amino-2-(4-phenoxyphenyl)ethanol Oxalic Acid has shown promise in modulating key enzymes involved in metabolic pathways. For instance, studies have demonstrated its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Additionally, its ability to interact with cellular membranes suggests applications in the development of nanoparticle drug carriers, enhancing drug efficacy and reducing side effects.
The compound's structural versatility also makes it a valuable tool in the field of materials science. Its ability to form self-assembled monolayers and coordinate with metal ions has led to investigations into its use in creating advanced materials for sensors, catalysts, and electronic devices. Researchers are particularly interested in leveraging its aromaticity and functional groups to design materials with enhanced optical and electronic properties.
From an environmental perspective, the synthesis and application of CAS No. 1177277-27-8 have been evaluated for their eco-friendliness. Green chemistry principles have been integrated into its production processes, minimizing waste and energy consumption. This aligns with global efforts to promote sustainable practices across industries.
In conclusion, CAS No. 1177277-27-8 (2-Amino-2-(4-phenoxyphenyl)ethanol Oxalic Acid) is a multifaceted compound with vast potential across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.
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